Cas no 57409-27-5 (Benzamide, 2-nitro-N,N-bis(phenylmethyl)-)

• Product Name: Benzamide, 2-nitro-N,N-bis(phenylmethyl)-
• CAS No: 57409-27-5
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 345462
• PubChem ID: 1244800
• Update Time: 2025-04-19

Benzamide, 2-nitro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N,N-bis(phenylmethyl)-
• N,N-dibenzyl-2-nitrobenzamide
• CBMicro_011963
• DTXSID20361347
• SMSF0005453
• Oprea1_194796
• BIM-0011851.P001
• 57409-27-5
• CB15164
• AKOS002707174

• Inchi： 1S/C21H18N2O3/c24-21(19-13-7-8-14-20(19)23(25)26)22(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key： HEJJNRNZTHBHBP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.13184
• Monoisotopic Mass: 346.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45